Cas no 2309467-65-8 (Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate)

• Product Name: Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate
• CAS No: 2309467-65-8
• MF: C₁₇H₂₃BrN₂O₄
• MW: 399.279524087906
• CID: 5849702
• PubChem ID: 165802914
• Update Time: 2025-06-15

Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429677
• methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate
• 2309467-65-8
• Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate

• Inchi： 1S/C17H23BrN2O4/c1-22-15(21)11-24-17(13-2-3-14(18)20-10-13)6-4-16(5-7-17)12-19-8-9-23-16/h2-3,10,19H,4-9,11-12H2,1H3
• InChI Key： QPPMZVYOLQCVRN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2(CNCCO2)CC1)OCC(=O)OC

Computed Properties

• Exact Mass: 398.08412g/mol
• Monoisotopic Mass: 398.08412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.7Ų

Additional information on Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate

Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate (CAS No. 2309467-65-8): A Comprehensive Overview

Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate (CAS No. 2309467-65-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a bromopyridine moiety and an oxazaspiro ring system. The combination of these structural features endows the compound with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The spirocyclic structure of Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate is particularly noteworthy. Spirocyclic compounds are known for their enhanced conformational rigidity, which can improve the pharmacokinetic properties of drug candidates. The presence of the bromopyridine moiety further enhances the compound's potential for modulating specific biological targets, such as enzymes and receptors involved in various disease pathways.

Recent studies have explored the biological activities of Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate. One notable area of research has focused on its potential as an inhibitor of specific kinases, which are key enzymes involved in signal transduction pathways. Kinase inhibitors have shown promise in the treatment of various cancers and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

In addition to its kinase inhibitory properties, Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and Crohn's disease, are characterized by chronic inflammation and tissue damage. Research has shown that this compound can effectively reduce inflammatory markers in vitro and in animal models, suggesting its potential for therapeutic use in these conditions.

The pharmacokinetic properties of Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4-azaspiro[5.5]undecan-9-yl]oxy}acetate have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Furthermore, the safety profile of Methyl 2-{[9-(6-bromopyridin-3-yl)-1-oxa-4azaspiro[5.5]undecan9yl]oxy}acetate has been assessed through various preclinical studies. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further development into clinical trials.

The synthesis of Methyl 2-{[9-(6-bromopyridin3yl)-1oxa4azaspiro[5.5]undecan9yl]oxy}acetate has been optimized to improve yield and purity, making it more accessible for large-scale production. Synthetic routes involving palladium-catalyzed cross-coupling reactions and spirocyclization steps have been developed to efficiently synthesize this complex molecule. These advancements in synthetic chemistry have facilitated the production of sufficient quantities of the compound for both preclinical and clinical studies.

In conclusion, Methyl 2-{[9-(6-bromopyridin3yl)-1oxa4azaspiro[5.5]undecan9yl]oxy}acetate (CAS No. 2309467658) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation and development into potential therapeutic agents for various diseases, including cancer and inflammatory conditions.